Cas no 156430-20-5 (Cyclo(L-alanylglycyl-L-prolyl-L-tyrosyl-L-leucyl))
156430-20-5 structure
Cyclo(L-alanylglycyl-L-prolyl-L-tyrosyl-L-leucyl)
156430-20-5
C25H35N5O6
501.575306177139
206650
Cyclo(L-alanylglycyl-L-prolyl-L-tyrosyl-L-leucyl) Properties
Names and Identifiers
-
- Cyclo(L-alanylglycyl-L-prolyl-L-tyrosyl-L-leucyl)
- 1H-Pyrrolo[1,2-a][1,4,7,10,13]pentaazacyclopentadecine,cyclic peptide deriv.
- Pseudostellarin A
- Pseudostellarinoside?A
-
- DBUMGRDLKHIWEI-KNTRFNDTSA-N
- 1S/C25H35N5O6/c1-14(2)11-18-23(34)27-15(3)22(33)26-13-21(32)30-10-4-5-20(30)25(36)29-19(24(35)28-18)12-16-6-8-17(31)9-7-16/h6-9,14-15,18-20,31H,4-5,10-13H2,1-3H3,(H,26,33)(H,27,34)(H,28,35)(H,29,36)/t15-,18-,19-,20-/m0/s1
- O=C1N[C@H](C(N[C@H](C(N[C@@H](C)C(=O)NCC(=O)N2CCC[C@@]12[H])=O)CC(C)C)=O)CC1C=CC(O)=CC=1
Computed Properties
- 5
- 11
- 36
- 1.242
Experimental Properties
- 944.6±65.0 °C(Predicted)
- 9.89±0.15(Predicted)
- 1.30±0.1 g/cm3(Predicted)
Cyclo(L-alanylglycyl-L-prolyl-L-tyrosyl-L-leucyl) Suppliers
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Cyclo(L-alanylglycyl-L-prolyl-L-tyrosyl-L-leucyl) Related Literature
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Bo-Ying Ren,Xia-Lin Dai,Jie Wang,Chao Wu,Tong-Bu Lu,Jia-Mei Chen CrystEngComm, 2021,23, 5504-5515
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2. Front cover
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Stefano Nuzzo,Brendan Twamley,James A. Platts,Robert J. Baker Chem. Commun., 2016,52, 13296-13298
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B. Venkata Rami Reddy,R. Ravikumar,C. Nithya,S. Gopukumar J. Mater. Chem. A, 2015,3, 18059-18063
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S. Rodríguez-Rojo,M. J. Cocero RSC Adv., 2016,6, 67599-67609
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Jonathan P. Corden,William Errington,Peter Moore,Martin G. Partridge,Malcolm G. H. Wallbridge Dalton Trans., 2004, 1846-1851
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Wei Yang,Chiming Wang,Qi Ma,Chenxi Liu,Hailong Wang,Jianzhuang Jiang CrystEngComm, 2014,16, 4554-4561
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Cristina Bran,Elias Saugar,Rafael P. del Real,Agustina Asenjo,Lucia Aballe,Michael Foerster,Manuel Vazquez,Oksana Chubykalo-Fesenko Nanoscale, 2021,13, 12587-12593
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Janko N. Herak,Krešimir Sanković,Eli O. Hole,Einar Sagstuen Phys. Chem. Chem. Phys., 2000,2, 4971-4975
156430-20-5 (Cyclo(L-alanylglycyl-L-prolyl-L-tyrosyl-L-leucyl)) Related Products
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